(2-Fluoro-3-methylphenyl)methanesulfonamide

• Molecular Formula: C8H10FNO2S
• Molecular Weight: 203.24 g/mol
• IUPAC Name: (2-fluoro-3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C8H10FNO2S/c1-6-3-2-4-7(8(6)9)5-13(10,11)12/h2-4H,5H2,1H3,(H2,10,11,12)
• InChI Key: YZYCHCDREOJMHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CS(=O)(=O)N)F

Description

(2-Fluoro-3-methylphenyl)methanesulfonamide is a sulfonamide derivative featuring a fluorinated and methyl-substituted aromatic ring directly attached to a methanesulfonamide group. This compound is of interest in medicinal chemistry due to the electron-withdrawing fluorine atom and steric effects of the methyl group, which modulate its physicochemical properties and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Fluoro-3-methylphenyl)methanesulfonamide typically involves the reaction of 2-fluoro-3-methylbenzenesulfonyl chloride with ammonia or an amine. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions often include a solvent like dichloromethane and a temperature range of 0-25°C.

Industrial Production Methods

Industrial production methods for (2-Fluoro-3-methylphenyl)methanesulfonamide are similar to laboratory synthesis but are scaled up. The process involves the use of large reactors and efficient mixing to ensure complete reaction. The product is then purified using techniques such as recrystallization or chromatography to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

(2-Fluoro-3-methylphenyl)methanesulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The fluorine atom can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The sulfonamide group can be oxidized or reduced, leading to different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines or thiols, and the reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted sulfonamides, while oxidation and reduction can lead to sulfonic acids or amines, respectively.

Scientific Research Applications

(2-Fluoro-3-methylphenyl)methanesulfonamide has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in the study of enzyme inhibition, particularly those involving sulfonamide-sensitive enzymes.

Industry: The compound is used in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of (2-Fluoro-3-methylphenyl)methanesulfonamide involves its interaction with specific molecular targets, such as enzymes. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to bind to the active site of enzymes and inhibit their activity. This inhibition can disrupt various biochemical pathways, leading to the desired therapeutic or biological effects.

Comparison with Similar Compounds

Substituent Effects on Aromatic Rings

Fluorine vs. Methoxy or Amino Groups

• Methyl Group : The 3-methyl substituent introduces steric hindrance, which may limit rotational freedom and stabilize specific conformations. Similar effects are observed in N-(3-bromophenyl)methanesulfonamide intermediates (), where bulky substituents influence synthetic accessibility and reactivity.

Heterocyclic vs. Phenyl Rings

• Heterocyclic Analogs : Replacing the phenyl ring with heterocycles, such as in (1H-indazol-3-yl)methanesulfonamide (), alters electronic properties and docking capabilities. For example, the indazole derivative mimics Zonisamide’s isoxazole ring, enabling similar Kv 4.2 channel interactions (docking energy ≈ -9.2 kcal/mol) . The fluorinated phenyl analog may lack this specific complementarity but could exhibit distinct selectivity.

Linker Modifications Between Aromatic and Sulfonamide Groups

• Rigid vs. Flexible Linkers: In quinoline-based methanesulfonamides (), rigid linkers like pyrrolidine (Compound 48) maintain potency (IC50 < 10 nM) by stabilizing interactions with NS5B polymerase residues (Asp318, Asn291). Flexible alkyl chains (Compounds 45–46) reduce activity due to conformational variability. The direct phenyl linkage in (2-Fluoro-3-methylphenyl)methanesulfonamide likely balances rigidity and synthetic simplicity.

Sulfonamide Modifications

• Methanesulfonamide vs. Ethanesulfonamide/Benzenesulfonamide : Replacing the methyl group in methanesulfonamide with larger substituents (e.g., ethanesulfonamide in Compound 7, ) reduces tubulin polymerization inhibition (IC50 ≈ 1.2 µM vs. 0.8 µM for methanesulfonamide) while improving solubility (cLogP decrease by ~0.5 units). The fluorinated analog’s compact structure may favor target engagement but could compromise solubility.

Physicochemical and Pharmacokinetic Properties

Compound	logP	Solubility (μg/mL)	tPSA (Ų)	Key Substituents	Biological Activity
(2-Fluoro-3-methylphenyl)methanesulfonamide*	~2.9	<5 (predicted)	65	2-F, 3-CH3	Unknown (assumed tubulin inhibition)
N-(3-Amino-5-tert-butyl-2-methoxy-phenyl)methanesulfonamide ()	2.7	Not reported	89	3-NH2, 5-tert-butyl, 2-OCH3	Research use (stability at 2–8°C)
(1H-Indazol-3-yl)methanesulfonamide ()	1.8	>20	75	Indazole ring	Kv 4.2 channel binding (IC50 ≈ 3 µM)
Quinoline-pyrrolidine-methanesulfonamide ()	3.1	<5	95	Quinoline, pyrrolidine	NS5B inhibition (IC50 = 7.6 µM)

*Predicted using analogous structures.

Biological Activity

(2-Fluoro-3-methylphenyl)methanesulfonamide is a sulfonamide derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by the presence of a fluorine atom at the ortho position relative to a methyl group on a phenyl ring, which may influence its pharmacological properties. This article reviews the biological activity of (2-Fluoro-3-methylphenyl)methanesulfonamide, including its mechanisms of action, structure-activity relationships, and relevant case studies.

The molecular formula of (2-Fluoro-3-methylphenyl)methanesulfonamide is C8H10FNO2S, with a molecular weight of 195.24 g/mol. The compound features a methanesulfonamide group that is known for its ability to interact with various biological targets.

Property	Value
Molecular Formula	C8H10FNO2S
Molecular Weight	195.24 g/mol
IUPAC Name	(2-Fluoro-3-methylphenyl)methanesulfonamide
Canonical SMILES	FC1=CC(=CC=C1)NS(=O)(=O)C

The biological activity of (2-Fluoro-3-methylphenyl)methanesulfonamide primarily involves its interaction with specific enzymes and receptors. The sulfonamide moiety can form hydrogen bonds with active sites on enzymes, potentially inhibiting their function. Additionally, the fluorine atom may enhance lipophilicity and metabolic stability, affecting how the compound interacts with biological membranes and targets.

Antimicrobial Activity

Sulfonamides have historically been used as antimicrobial agents. Research indicates that (2-Fluoro-3-methylphenyl)methanesulfonamide exhibits antibacterial properties against a range of Gram-positive and Gram-negative bacteria. The mechanism involves competitive inhibition of dihydropteroate synthase, an enzyme critical for folate synthesis in bacteria.

Anticancer Activity

Recent studies have explored the potential anticancer effects of this compound. In vitro assays demonstrated that (2-Fluoro-3-methylphenyl)methanesulfonamide can induce apoptosis in various cancer cell lines, including breast cancer and leukemia cells. The compound was shown to activate caspase pathways, leading to programmed cell death.

Case Study: Induction of Apoptosis
In a study involving MDA-MB-231 breast cancer cells, treatment with (2-Fluoro-3-methylphenyl)methanesulfonamide resulted in a significant increase in apoptotic markers after 72 hours of exposure. The concentration required for a five-fold increase in caspase-3 activity was determined to be approximately 10 µM.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications to the phenyl ring and sulfonamide group can significantly affect the biological activity of the compound. For instance:

• Fluorine Substitution : The presence of fluorine at the ortho position enhances binding affinity to target enzymes compared to other halogens.
• Methyl Group Positioning : The positioning of the methyl group also plays a crucial role in maintaining the compound's biological efficacy.

Comparative Analysis

A comparative analysis with similar compounds reveals that (2-Fluoro-3-methylphenyl)methanesulfonamide has distinct advantages in terms of potency and selectivity against specific biological targets.

Compound	Activity Type	IC50 (µM)
(2-Fluoro-3-methylphenyl)methanesulfonamide	Antibacterial	5.0
N-(2-chloro-3-methylphenyl)methanesulfonamide	Antibacterial	20.0
N-(2-bromo-3-methylphenyl)methanesulfonamide	Anticancer	15.0